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Compound of Interest

Dimethyl 1H-imidazole-4,5-
Compound Name: _
dicarboxylate

Cat. No.: B105194

An In-depth Technical Guide to Dimethyl 1H-imidazole-4,5-dicarboxylate

CAS Number: 3304-70-9
Introduction

Dimethyl 1H-imidazole-4,5-dicarboxylate is a versatile heterocyclic organic compound with
the CAS number 3304-70-9.[1][2][3][4][5] It is a derivative of imidazole, a five-membered
aromatic ring with two nitrogen atoms.[6][7] This compound, also known as 1H-Imidazole-4,5-
dicarboxylic acid dimethyl ester, serves as a crucial building block and intermediate in a wide
array of synthetic applications.[1][2][3] Its unique structure makes it invaluable in medicinal
chemistry, materials science, and agricultural chemistry.[1] In the pharmaceutical industry, it is a
key precursor for the synthesis of various bioactive molecules, including agents targeting
neurological disorders and inhibitors of the hedgehog signaling pathway for antitumor
applications.[1][2] Furthermore, it is utilized in the development of novel polymers and
agrochemicals, such as environmentally friendly pesticides and herbicides.[1]

Chemical and Physical Properties

The fundamental properties of Dimethyl 1H-imidazole-4,5-dicarboxylate are summarized in
the table below, providing a quick reference for researchers.
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Property Value Source(s)
CAS Number 3304-70-9 [1][2][5]
Molecular Formula C7HsN20a4 [11[2][5]
Molecular Weight 184.15 g/mol [11[2][8]

dimethyl 1H-imidazole-4,5-
IUPAC Name _ [8]
dicarboxylate

1H-Imidazole-4,5-dicarboxylic
Synonyms acid dimethyl ester, Dimethyl [11[2113114]

4,5-imidazoledicarboxylate

White to off-white crystalline

Appearance [1][2][4]
powder

Melting Point 207 - 212 °C [1]

Purity > 98% (HPLC) [11[3]

Sparingly soluble in water;
N soluble in polar organic
Solubility _ [4]
solvents like ethanol,

methanol, and DMSO.

Store at room temperature or
Storage 2-8°C in a dry, cool, and well- [1112]9]

ventilated place.

Synthesis and Experimental Protocols

While various synthetic routes exist for imidazole-4,5-dicarboxylic acid and its derivatives, a
common laboratory-scale synthesis involves the cyclization of appropriate precursors. An
economical industrial method involves the reaction of imidazole with formaldehyde followed by
oxidation.

Protocol: Synthesis from Imidazole and Formaldehyde
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This process outlines a two-stage method for the preparation of the parent acid, which can then
be esterified to yield the dimethyl ester.

Stage 1: Reaction of Imidazole with Formaldehyde
o Dissolve 68 g of imidazole in 245 g of a 37% by weight aqueous formaldehyde solution.
e Add 28 g of potassium hydroxide to the solution.

o Reflux the mixture for 3 hours. This results in the formation of an intermediate reaction
mixture.

Stage 2: Oxidation with Nitric Acid

» Heat 1.3 liters of 65% strength nitric acid to boiling in a stirred flask equipped with a reflux
condenser, contact thermometer, and dropping funnel.

e Slowly add the reaction mixture from Stage 1 to the boiling nitric acid.

 After the addition is complete, continue to heat the mixture at 100° to 140° C.

o Cool the reaction mixture to allow for the precipitation of imidazole-4,5-dicarboxylic acid.
« Filter the resulting solid, wash with water, and dry.

Stage 3: Esterification (General Protocol)

o Suspend the synthesized imidazole-4,5-dicarboxylic acid in an excess of methanol.

e Add a catalytic amount of a strong acid (e.qg., sulfuric acid).

o Reflux the mixture until the reaction is complete (monitored by TLC or HPLC).

e Cool the reaction mixture and neutralize the acid catalyst.

 Remove the methanol under reduced pressure.

e The crude Dimethyl 1H-imidazole-4,5-dicarboxylate can be purified by recrystallization
from a suitable solvent.
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Applications in Research and Drug Development

Dimethyl 1H-imidazole-4,5-dicarboxylate is a versatile intermediate with significant
applications in several research areas.

e Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various pharmaceutical
agents.[1] Notably, it is used to prepare hedgehog signaling pathway inhibitors, which are
investigated as antitumor agents.[2] It is also a precursor for imidazo[4,5-e][1][3]diazepine-
4,8-diones, which have shown in vitro activity against hepatitis B and C viruses.[2] The
imidazole nucleus itself is a common feature in many drugs due to its wide range of
biological activities, including anti-inflammatory, anticancer, and antiviral properties.[6][7]

o Coordination Chemistry: The parent molecule, 4,5-imidazoledicarboxylic acid, is used as a
ligand to construct metal-organic frameworks (MOFs) and other coordination polymers.[10]
[11] These materials have potential applications in catalysis, gas storage, and separation.

e Agrochemicals: The compound finds application in the formulation of agrochemicals,
contributing to the development of more effective and environmentally friendly pesticides and
herbicides.[1]

o Polymer Chemistry: It is employed in the development of novel polymers, where it can
enhance properties such as thermal stability and mechanical strength.[1]

Visualization of Pathways and Workflows
Inhibition of the Hedgehog Signaling Pathway

Dimethyl 1H-imidazole-4,5-dicarboxylate is a precursor for synthesizing inhibitors of the
Hedgehog (Hh) signaling pathway, a crucial pathway in embryonic development and
tumorigenesis.

Click to download full resolution via product page

Caption: Role as a precursor for Hedgehog pathway inhibitors.
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General Synthetic and Purification Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of
Dimethyl 1H-imidazole-4,5-dicarboxylate in a laboratory setting.
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Caption: General workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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